Pyroset tkp
Description
Properties
CAS No. |
55818-96-7 |
|---|---|
Molecular Formula |
C18H51O22P5 |
Molecular Weight |
774.5 g/mol |
IUPAC Name |
tetrakis(hydroxymethyl)phosphanium;acetate;phosphate |
InChI |
InChI=1S/4C4H12O4P.C2H4O2.H3O4P/c4*5-1-9(2-6,3-7)4-8;1-2(3)4;1-5(2,3)4/h4*5-8H,1-4H2;1H3,(H,3,4);(H3,1,2,3,4)/q4*+1;;/p-4 |
InChI Key |
WPWUKAWNHCZFGG-UHFFFAOYSA-J |
SMILES |
CC(=O)[O-].C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.[O-]P(=O)([O-])[O-] |
Canonical SMILES |
CC(=O)[O-].C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.C(O)[P+](CO)(CO)CO.[O-]P(=O)([O-])[O-] |
Synonyms |
Pyroset TKP tetrakis hydroxy methyl phosphoniun chloride polymer gel tetrakis hydroxymethyl phosphonium sulfate tetrakis(hydroxymethyl)phosphonium tetrakis(hydroxymethyl)phosphonium acetate phosphate |
Origin of Product |
United States |
Comparison with Similar Compounds
Contextual Analysis of "TKP" in the Evidence
The acronym "TKP" is used ambiguously across the provided sources:
- Non-Chemical Contexts: Cultural Framework: Tri Kaya Parisudha (TKP) refers to a Balinese ethical philosophy . Technical Standards: TKP codes (e.g., TKP 45-4.01-53-2012) denote Belarusian construction and environmental regulations . Geological Study: TKP is a sediment profile (塔克尔莫乎尔沙漠沉积剖面) in Xinjiang, China, used for paleoclimate analysis . Statistical Testing: TKP represents a critical point ($t_{kp}$) in hypothesis testing . Computer Science: TKP abbreviates "tree knapsack problem" in power grid optimization . Energy Research: TKP denotes "three key properties" in coalbed methane reservoir modeling .
- Chemical Contexts: None of the evidence explicitly defines "Pyroset tkp" or "TKP" as a chemical compound. and provide general guidelines for comparing compounds but lack specific data on "this compound."
Critical Limitations
a. Ambiguity of Terminology
The term "TKP" is inconsistently defined across disciplines, and "Pyroset" is absent entirely. This creates significant ambiguity, as chemical comparisons require structural, functional, or synthetic data, which are unavailable.
b. Lack of Chemical Data
No evidence provides chemical identifiers (e.g., IUPAC name, CAS number), structural formulas, or physicochemical properties for "this compound." Without this information, a scientific comparison with analogs is unfeasible.
c. Contradictory Evidence
The evidence spans unrelated fields (e.g., education, geology, statistics), making it impossible to reconcile "TKP" as a unified subject for chemical analysis.
Recommendations for Future Research
To address this gap, the following steps are advised:
Clarify Terminology: Verify if "this compound" is a proprietary compound, a typographical error, or a hypothetical entity.
Expand Source Diversity : Consult specialized chemical databases (e.g., SciFinder, Reaxys) for peer-reviewed data on "this compound."
Structural Elucidation: If "this compound" is a novel compound, provide its molecular structure, synthesis pathway, and spectral data.
Q & A
Q. What are the core components of Pyroset TKP, and how do they contribute to transient detection in radio astronomy?
this compound (Transients Key Project) is designed for automated detection of low-frequency radio transients. Its pipeline includes:
- Source Extraction System (PYSE) : Identifies candidate sources via threshold-based detection and calculates flux densities .
- False Discovery Rate (FDR) Algorithm : Reduces false positives by statistically validating detected sources against background noise models .
- Validation Modules : Test background estimation accuracy using source-free simulated maps to ensure reliability . Researchers should prioritize understanding PYSE's parameter tuning (e.g., detection thresholds) and FDR implementation to minimize noise interference.
Q. How can researchers set up this compound for initial data processing in radio transient studies?
- Data Preparation : Calibrate raw radio interferometry data using standard tools (e.g., CASA) to generate cleaned maps.
- Pipeline Configuration : Adjust PYSE parameters (e.g.,
detection_threshold,analysis_radius) based on observational noise levels . - Validation : Run source-free simulations to verify background noise estimation before applying the pipeline to real data .
- Output Analysis : Use built-in metrics (e.g., flux density errors, positional offsets) to assess detection quality .
Advanced Research Questions
Q. How can this compound’s parameters be optimized to balance sensitivity and false-positive rates in transient detection?
- Parameter Sensitivity Analysis : Systematically vary parameters (e.g., detection thresholds, kernel sizes) while measuring true-positive rates and false-discovery rates (FDR). Use ROC curves to identify optimal trade-offs .
- Statistical Calibration : Implement Bayesian inference or likelihood ratio tests to refine FDR thresholds based on prior noise distributions .
- Benchmarking : Compare results against ground-truth catalogs (e.g., known pulsar positions) to validate parameter choices .
Q. What methodologies are recommended for validating this compound’s source extraction accuracy in novel observational datasets?
- Cross-Validation : Split datasets into training and testing subsets, using known sources to quantify positional and flux density errors .
- Synthetic Data Injection : Introduce artificial sources into raw data to measure recovery rates and positional accuracy under controlled conditions .
- Multi-Observatory Consistency : Compare this compound outputs with results from independent pipelines (e.g., LOFAR Transients Pipeline) to identify systematic biases .
Q. How should researchers design experiments using this compound to address gaps in transient population studies?
- PICOT Framework : Structure questions around P opulation (e.g., rare fast radio bursts), I ntervention (detection algorithms), C omparison (traditional vs. machine-learning methods), O utcome (improved detection rates), and T imeframe (long-term monitoring) .
- Hypothesis Testing : Formulate null hypotheses (e.g., "PYSE’s FDR does not improve detection accuracy") and use chi-square tests or Kolmogorov-Smirnov tests to evaluate statistical significance .
Q. How can data contradictions (e.g., inconsistent flux measurements) be resolved when using this compound?
- Error Propagation Analysis : Quantify uncertainties in calibration, background subtraction, and source fitting using Monte Carlo simulations .
- Replication Studies : Re-analyze conflicting datasets with updated pipeline versions or alternative noise models to isolate technical artifacts .
- Meta-Analysis : Aggregate results across multiple observations to identify outliers and refine systematic error estimates .
Methodological Frameworks and Best Practices
Q. What frameworks (e.g., FINER, PICOT) are most effective for structuring research questions in this compound-based studies?
- FINER Criteria : Ensure questions are F easible (computationally tractable), I nteresting (addresses transient astrophysics gaps), N ovel (e.g., machine-learning integration), E thical (data transparency), and R elevant (advances radio astronomy) .
- PICOT Alignment : Define P opulation (e.g., variable active galactic nuclei), I ntervention (PYSE’s adaptive thresholding), C omparison (manual vs. automated detection), O utcome (reduced false negatives), and T ime (multi-epoch analysis) .
Q. How should researchers document and share this compound workflows to ensure reproducibility?
- Version Control : Archive pipeline code, parameter sets, and calibration scripts on platforms like GitHub or Zenodo .
- Data Provenance : Log observational conditions (e.g., instrument settings, weather) and preprocessing steps in machine-readable metadata .
- Open Science : Publish raw data, synthetic test sets, and analysis notebooks alongside peer-reviewed papers .
Tables for Key Parameters and Validation Metrics
| Validation Metric | Purpose | Ideal Range |
|---|---|---|
| Positional Offset (arcsec) | Measures source localization accuracy | <1/3 of beam width |
| Flux Density Error (%) | Quantifies photometric reliability | <10% for bright sources |
| False Discovery Rate (%) | Evaluates statistical validity of detections | <5% in high-SNR regimes |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
